Cas no 57699-87-3 (1-Pyrazolidinecarboxylic acid, 3-oxo-, ethyl ester)

• Product Name: 1-Pyrazolidinecarboxylic acid, 3-oxo-, ethyl ester
• CAS No: 57699-87-3
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 947424
• PubChem ID: 45121407
• Update Time: 2025-04-19

1-Pyrazolidinecarboxylic acid, 3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrazolidinecarboxylic acid, 3-oxo-, ethyl ester
• DB-230394
• 1-Pyrazolidinecarboxylic acid,3-oxo-,ethyl ester
• Ethyl 3-oxo-1-pyrazolidinecarboxylate
• 57699-87-3
• Ethyl 3-oxopyrazolidine-1-carboxylate

• Inchi： 1S/C6H10N2O3/c1-2-11-6(10)8-4-3-5(9)7-8/h2-4H2,1H3,(H,7,9)
• InChI Key： HEFVVDLVKXUHLL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines Pyrazolidinones